Cas no 1784309-81-4 (2-amino-1-(3-chloro-2,4-difluorophenyl)ethan-1-one)

• Product Name: 2-amino-1-(3-chloro-2,4-difluorophenyl)ethan-1-one
• CAS No: 1784309-81-4
• MF: C₈H₆ClF₂NO
• MW: 205.589148044586
• CID: 6136457
• PubChem ID: 84778786
• Update Time: 2025-06-08

2-amino-1-(3-chloro-2,4-difluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-chloro-2,4-difluorophenyl)ethan-1-one
• 1784309-81-4
• EN300-1966950

• Inchi： 1S/C8H6ClF2NO/c9-7-5(10)2-1-4(8(7)11)6(13)3-12/h1-2H,3,12H2
• InChI Key： VTRPRSIOWOTBIY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C(CN)=O)F

Computed Properties

• Exact Mass: 205.0105978g/mol
• Monoisotopic Mass: 205.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(3-chloro-2,4-difluorophenyl)ethan-1-one

Introduction to 2-amino-1-(3-chloro-2,4-difluorophenyl)ethan-1-one (CAS No. 1784309-81-4) and Its Emerging Applications in Chemical Biology

2-amino-1-(3-chloro-2,4-difluorophenyl)ethan-1-one (CAS No. 1784309-81-4) is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. This compound, characterized by a chloro-substituted phenyl ring and a fluorinated environment, exhibits promising properties that make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-amino-1-(3-chloro-2,4-difluorophenyl)ethan-1-one consists of an ethanone core substituted with an amino group at the C1 position and a 3-chloro-2,4-difluorophenyl moiety at the C2 position. The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the chloro substituent at the 3-position introduces electrophilic characteristics, facilitating further functionalization and derivatization.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological processes and improve drug efficacy. Studies have shown that fluorine atoms can influence enzyme binding affinity, metabolic half-life, and overall pharmacokinetic properties of molecules. The incorporation of fluorine into pharmaceuticals has led to the development of several FDA-approved drugs with enhanced therapeutic profiles.

2-amino-1-(3-chloro-2,4-difluorophenyl)ethan-1-one has been explored in various research settings as a precursor for synthesizing more complex molecules. Its reactivity allows for the introduction of additional functional groups, making it a versatile building block for medicinal chemists. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in cancer and inflammation.

One of the most notable applications of 2-amino-1-(3-chloro-2,4-difluorophenyl)ethan-1-one is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of 2-amino-1-(3-chloro-2,4-difluorophenyl)ethan-1-one make it an ideal candidate for this purpose, as its fluorinated and chlorinated aromatic ring can interact with key residues in kinase active sites.

Recent advances in computational chemistry have further enhanced the utility of 2-amino-1-(3-chloro-2,4-difluorophenyl)ethan-1-one in drug discovery. Molecular docking simulations have been employed to predict how this compound might bind to target proteins, providing insights into its potential biological activity. These computational approaches have accelerated the process of identifying promising candidates for further experimental validation.

The synthesis of 2-amino-1-(3-chloro-2,4-difluorophenyl)ethan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as halogenation and fluorination. The use of advanced catalytic systems has improved the efficiency of these reactions, making it possible to produce larger quantities of the compound for research purposes.

In conclusion, 1784309-81-4 represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. Its role as a building block for synthesizing novel bioactive molecules underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, 1784309-81-4 is poised to remain at the forefront of chemical biology innovation.